3-(1-Aminopropylidene)-1-methyl-6-phenylpyridine-2,4(1H,3H)-dione

• CAS RN: 62613-70-1
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• IUPAC Name: 4-hydroxy-1-methyl-6-phenyl-3-propanimidoylpyridin-2-one
• InChI: InChI=1S/C15H16N2O2/c1-3-11(16)14-13(18)9-12(17(2)15(14)19)10-7-5-4-6-8-10/h4-9,16,18H,3H2,1-2H3
• InChI Key: PAGYPWPRFATYPU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=N)C1=C(C=C(N(C1=O)C)C2=CC=CC=C2)O

Description

3-(1-Aminopropylidene)-1-methyl-6-phenylpyridine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C15H16N2O2 and its molecular weight is 256.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7.2 g. (0.0314 mole) of 3-ethyl-5-methyl-6-phenyl-isoxazolo[4,5-c]pyridin-4(5H)-one, 160 ml. ethanol and 0.800 g. 10% palladium on carbon is hydrogenated at 50 psi and room temperature. The hydrogenation is ceased after 1 equivalent of hydrogen is absorbed (ca 4 hours). The mixture is filtered to remove the catalyst and the solvent removed in vacuo. The residue is crystallized from ether to give 3-(1-iminopropyl)-4-hydroxy-6-phenyl-1-methyl-2(1H)-pyridone, m.p. 145° to 147° C.